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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

rhodium (III) nitrate. Given the nuanced and sometimes conflicting information available in

scientific literature, this document focuses on providing a clear summary of qualitative solubility

and details robust experimental protocols for its quantitative determination. This guide is

intended to be a valuable resource for researchers and professionals working with rhodium

compounds in catalytic, synthetic, and pharmaceutical applications.

Introduction to Rhodium (III) Nitrate
Rhodium (III) nitrate, with the chemical formula Rh(NO₃)₃, is an important precursor for the

synthesis of various rhodium-containing catalysts and materials. It is often supplied as a dark

orange-brown aqueous solution. The anhydrous form of rhodium nitrate has been a subject of

theoretical analysis but has not been isolated. More commonly encountered is the dihydrate,

Rh(NO₃)₃·2H₂O, a pink crystalline solid. The state of hydration can significantly influence its

solubility properties.

Qualitative Solubility of Rhodium (III) Nitrate
The solubility of rhodium (III) nitrate is not extensively documented in terms of precise

quantitative measures. The available literature presents some conflicting information,

particularly regarding its solubility in water. The dihydrate form is generally reported to be
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soluble in water.[1] A summary of the qualitative solubility across different solvents is presented

in Table 1.

Table 1: Qualitative Solubility of Rhodium (III) Nitrate in Various Solvents

Solvent Qualitative Solubility Source(s)

Water
Soluble / Insoluble (conflicting

reports)
[2][3]

Water (Dihydrate form) Soluble [1][4]

Alcohol Soluble [2][5]

Acetone Soluble [2][5]

Ethanol Sparingly Soluble to Soluble [6][7]

Ammonia Solutions Soluble [2]

Hydroxides Soluble [2]

Carbonates Soluble [2]

Acetic Acid Soluble [2]

Nitric Acid Soluble (used in preparation) [7][8]

Note: The conflicting reports on water solubility may be due to differences in the hydration state

of the rhodium nitrate used, the presence of free nitric acid in solutions which can prevent

hydrolysis, or the specific experimental conditions.

Experimental Protocols for Determining Rhodium
Nitrate Solubility
Accurate determination of rhodium nitrate solubility requires a systematic approach. The

following section outlines detailed methodologies for quantifying the solubility of rhodium
nitrate in a given solvent.

General Principle: Equilibrium Solubility Determination
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The most common method for determining the solubility of a solid in a liquid is the shake-flask

method, which aims to establish a thermodynamic equilibrium between the dissolved and

undissolved solute.

Gravimetric Method
This is a fundamental and straightforward method for determining solubility, particularly for salts

that are highly soluble.

Materials:

Rhodium (III) nitrate (solid form)

Solvent of interest

Thermostatically controlled shaker or water bath

Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane, Buchner funnel)

Evaporating dish or crucible

Drying oven

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of solid rhodium nitrate to a known volume of the solvent in a

sealed container.

Place the container in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached. The presence of undissolved solid at the end of this period is crucial.[9][10]

Separation of the Saturated Solution:
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Allow the mixture to stand at the controlled temperature for a short period to let the excess

solid settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-heated or pre-cooled pipette to match the equilibrium temperature.

Filter the withdrawn solution to remove any remaining solid particles.

Quantification:

Accurately weigh a clean, dry evaporating dish or crucible.[11]

Transfer the known volume of the filtered saturated solution to the dish.

Evaporate the solvent gently using a hot plate or water bath.

Once the solvent is evaporated, dry the dish containing the rhodium nitrate residue in an

oven at a suitable temperature (e.g., 105 °C) until a constant weight is achieved.[12]

Calculate the mass of the dissolved rhodium nitrate.

Calculation of Solubility:

Solubility ( g/100 mL) = (Mass of residue / Volume of saturated solution) x 100

Spectroscopic and Spectrometric Methods
For lower solubility or for more precise measurements, spectroscopic and spectrometric

techniques are preferred. These methods determine the concentration of rhodium in the

saturated solution.

3.3.1. Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Mass

Spectrometry (ICP-MS)

ICP-OES and ICP-MS are highly sensitive techniques for elemental analysis.

Procedure:

Prepare a Saturated Solution: Follow step 1 from the Gravimetric Method.
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Separate the Saturated Solution: Follow step 2 from the Gravimetric Method.

Prepare a Calibration Curve:

Prepare a series of standard solutions of rhodium nitrate of known concentrations in the

solvent of interest.

Analyze these standards using ICP-OES or ICP-MS to generate a calibration curve of

signal intensity versus rhodium concentration.[13][14]

Analyze the Sample:

Accurately dilute a known volume of the filtered saturated solution with the solvent to bring

the rhodium concentration within the linear range of the calibration curve.

Analyze the diluted sample using the same ICP-OES or ICP-MS method.

Calculate Solubility:

Determine the concentration of rhodium in the diluted sample from the calibration curve.

Calculate the concentration in the original saturated solution by accounting for the dilution

factor. This concentration represents the solubility.

3.3.2. UV-Visible Spectrophotometry

This method is applicable if the rhodium nitrate solution has a distinct absorbance in the UV-

Visible spectrum.

Procedure:

Prepare a Saturated Solution: Follow step 1 from the Gravimetric Method.

Separate the Saturated Solution: Follow step 2 from the Gravimetric Method.

Determine the Wavelength of Maximum Absorbance (λmax):
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Scan a dilute solution of rhodium nitrate across the UV-Visible range to identify the

wavelength at which absorbance is highest.[15][16]

Prepare a Calibration Curve:

Prepare a series of standard solutions of rhodium nitrate of known concentrations.

Measure the absorbance of each standard at the determined λmax.

Plot a graph of absorbance versus concentration to create a calibration curve (Beer-

Lambert Law).[17]

Analyze the Sample:

Dilute a known volume of the filtered saturated solution to bring its absorbance within the

range of the calibration curve.

Measure the absorbance of the diluted sample at λmax.

Calculate Solubility:

Use the calibration curve to determine the concentration of rhodium nitrate in the diluted

sample.

Calculate the concentration in the original saturated solution, taking into account the

dilution. This is the solubility.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for determining the solubility of

rhodium nitrate.
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Caption: Generalized workflow for determining the solubility of rhodium nitrate.
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Conclusion
While precise, universally agreed-upon quantitative solubility data for rhodium (III) nitrate in

various solvents remains elusive, this guide provides a framework for its empirical

determination. The conflicting qualitative reports in the literature underscore the importance of

careful experimental work, paying close attention to the hydration state of the rhodium nitrate
and the experimental conditions. The detailed protocols provided herein, utilizing gravimetric,

ICP-OES/MS, and UV-Visible spectrophotometric methods, offer robust approaches for

researchers to accurately determine the solubility of rhodium nitrate in their specific solvent

systems, thereby aiding in the design and optimization of chemical processes and formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.kbcc.cuny.edu/academicdepartments/physci/documents/chemistry/Chem11_SpectroscopyLab_Corrected_09-06-2022.pdf
https://www.researchgate.net/publication/312166287_Three_very_different_UV-Vis_absorption_spectra_of_three_different_transition_metals_found_in_biological_solutions
https://chemlab.truman.edu/files/2015/07/Environmental-Chem-Methods.pdf
https://www.benchchem.com/product/b155629#rhodium-nitrate-solubility-in-different-solvents
https://www.benchchem.com/product/b155629#rhodium-nitrate-solubility-in-different-solvents
https://www.benchchem.com/product/b155629#rhodium-nitrate-solubility-in-different-solvents
https://www.benchchem.com/product/b155629#rhodium-nitrate-solubility-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155629?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

